Cas no 1806859-34-6 (3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid)

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring both difluoromethyl and trifluoromethyl groups, enhances metabolic stability and lipophilicity, improving bioavailability. The acetic acid moiety provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. This compound exhibits strong electron-withdrawing characteristics due to the fluorine substituents, making it valuable in the design of enzyme inhibitors or bioactive molecules. Its high purity and well-defined synthetic route ensure reproducibility in research and industrial settings. The compound's stability under physiological conditions further supports its utility in drug discovery and crop protection studies.

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid structure

1806859-34-6 structure

Product Name:3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

CAS No:1806859-34-6

MF:C₉H₆F₅NO₂

MW:255.141459941864

CID:4847907

Update Time:2025-07-02

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid
- Inchi： 1S/C9H6F5NO2/c10-8(11)7-4(9(12,13)14)1-2-15-5(7)3-6(16)17/h1-2,8H,3H2,(H,16,17)
- InChI Key： LXVVYCHDARDCAL-UHFFFAOYSA-N
- SMILES： FC(C1C(CC(=O)O)=NC=CC=1C(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 281
XLogP3: 1.9
Topological Polar Surface Area: 50.2

3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029076339-250mg	3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid	1806859-34-6	97%	250mg	$979.20	2022-03-31
Alichem	A029076339-500mg	3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid	1806859-34-6	97%	500mg	$1,597.40	2022-03-31
Alichem	A029076339-1g	3-(Difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid	1806859-34-6	97%	1g	$3,039.60	2022-03-31